Cas no 138138-75-7 (3-Buten-2-one, 4-[3-(3-thienyl)phenyl]-, (E)-)

• Product Name: 3-Buten-2-one, 4-[3-(3-thienyl)phenyl]-, (E)-
• CAS No: 138138-75-7
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 1250518
• Update Time: 2024-08-03

3-Buten-2-one, 4-[3-(3-thienyl)phenyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[3-(3-thienyl)phenyl]-, (E)-
• 3-Buten-2-one, 4-[3-(3-thienyl)phenyl]-, (E)- (9CI)

• Inchi： 1S/C14H12OS/c1-11(15)5-6-12-3-2-4-13(9-12)14-7-8-16-10-14/h2-10H,1H3/b6-5+
• InChI Key： PVRJFWNFVZDBJM-AATRIKPKSA-N
• SMILES： CC(=O)/C=C/C1=CC=CC(C2C=CSC=2)=C1

Computed Properties

• Exact Mass: 228.06096

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 378.5±30.0 °C(Predicted)
• PSA: 17.07